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This guide provides troubleshooting advice and answers to frequently asked questions for
researchers and scientists working with the gem5 simulator. The content is tailored to address
specific issues encountered when developing and debugging custom SimObjects.

Frequently Asked Questions (FAQS)
A list of common questions and issues that arise during custom SimObject development.

??7?+ question "My custom SimObject compiles, but gem5 exits with a 'panic’ or ‘fatal’ error.
Where do | start?"

??7?+ question "How can | trace the execution flow and inspect variables within my SimObject?"

??7?+ question "What's the difference between gem5.opt, gem5.debug, and gemb5.fast? Which
one should | use for debugging?"

??7?+ question "My simulation runs, but my SimObject doesn't seem to be doing anything. How
can | verify it's being instantiated?"

??7?+ question "I'm getting an ‘'undefined reference’ linker error related to my SimObject's
create() function. What does this mean?"

??7?+ question "How do | use a debugger like GDB with gem5?"
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Debugging Protocols and Methodologies

Follow these detailed protocols for systematic debugging of your custom SimObject.

Protocol 1: Trace-Based Debugging with DPRINTF

This protocol outlines the methodology for adding and using custom debug traces.

Declare the Debug Flag: In the SConscript file in your SimObject's directory, add a line to
declare a new flag.

 Include Necessary Headers: In your C++ implementation file (.cc), include the base trace
header and the auto-generated header for your new flag.[1]

o Add DPRINTF Statements: Place DPRINTF statements at key points in your code. The first
argument is the debug flag, followed by a printf-style format string and arguments.[2]

o Recompile gem5: Rebuild the gem5.opt or gem5.debug binary to include the new flag and
print statements.

e Run Simulation with the Flag: Execute gem5 using the --debug-flags option to enable your
custom flag.[3]

[2][1]

Table 1: Key Built-in gem5 Debug Flags
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Flag Name Description Common Use Case
Traces the execution of each )
) o ) Following the program flow at
Exec instruction, including ) )
] the instruction level.
disassembly. [3]
Provides detailed information Debugging cache coherence
Cache on cache lookups, hits, misses, protocols or custom cache
and state changes. objects.
Prints entire network )
Debugging custom coherence
RubyNetwork messages for the Ruby ) )
protocols in detail. [4]
memory system. [4]
Traces transactions on the )
) ] Understanding memory system
Bus memory bus, including ] ) ]
traffic and interactions.
requests and responses. [3]
DRAM Shows detailed activity within Debugging memory controller
the DRAM controllers. [2] behavior or timing.
) - Getting a complete picture of a
Prints every state transition for
ProtocolTrace coherence protocol's

all controllers in Ruby. [4]

execution. [4]

Protocol 2: Interactive Debugging with GDB

This protocol describes how to use GDB for in-depth, interactive debugging sessions.

o Compile the Debug Binary: You must build gem5.debug.

e Launch gem5 in GDB: Start GDB and pass the gem5 command line as arguments. [5]

““shell gdb --args build/X86/gem5.debug configs/your_script.py --options...

o Set Breakpoints: Set breakpoints at key locations in your C++ code before starting the

simulation.

e Run and Inspect: Start the simulation. When a breakpoint is hit, you can inspect variables,

examine the backtrace, and step through the code.
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GDB Command Description

run [args] Starts the gem5 simulation.

break Sets a breakpoint at a function or line number.
print Prints the value of a variable or expression.

bt or backtrace

Displays the function call stack.

Steps to the next source line, stepping over

next .
function calls.
. Steps to the next source line, stepping into
step .
function calls.
. Resumes execution until the next breakpoint is
continue

hit.

info breakpoints

Lists all currently set breakpoints.

Workflows and Logical Relationships

Visual diagrams illustrating key debugging processes and architectural concepts.
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Bug Identification

Bug Encountered
(Panic, Segfault, Wrong Output)

nitial analysis
Analysis & Diagnosis

Add DPRINTF Statements
(Protocol 1)

Run gem>5.opt with
--debug-flags

Analyze Trace Output Failure

Need deeper inspection Sufficient info

Resolution

Use GDB with gem5.debug

> -
(Protocol 2) Implement Code Fix

Set Breakpoints & Re-run Simulation
Inspect State & Verify Fix

Bug Resolved

Click to download full resolution via product page

A general workflow for identifying, analyzing, and resolving a bug in a custom SimObject.
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Logical flow of a SimObject's instantiation from Python configuration to C++ object creation.
Visualizing a memory request flow through a custom cache, highlighting points for DPRINTF
tracing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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